Cas no 113738-31-1 (1-(2-pyridinyl)-Ethanone hydrobromide)

• Product Name: 1-(2-pyridinyl)-Ethanone hydrobromide
• CAS No: 113738-31-1
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 1099573
• PubChem ID: 12211208
• Update Time: 2025-04-20

1-(2-pyridinyl)-Ethanone hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(2-pyridinyl)-Ethanone hydrobromide
• 1-pyridin-2-ylethanone,hydrobromide
• 2-acetylpyridinium bromide
• Ethanone,1-(2-pyridinyl)-,hydrobromide
• DTXSID80480649
• 1-pyridin-2-ylethanone;hydrobromide
• Ethanone, 1-(2-pyridinyl)-, hydrobromide
• 113738-31-1
• SCHEMBL9617826

• Inchi： 1S/C7H7NO.BrH/c1-6(9)7-4-2-3-5-8-7;/h2-5H,1H3;1H
• InChI Key： QQOKEPYBMDDSNC-UHFFFAOYSA-N
• SMILES： Br.O=C(C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 200.97900
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 2.24230